Cas no 679800-30-7 (1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI))

• Product Name: 1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI)
• CAS No: 679800-30-7
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 1017217
• PubChem ID: 45078716
• Update Time: 2025-04-20

1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI)
• 679800-30-7
• 5-amino-1-methyl-1H-imidazole-4-carbaldehyde

• Inchi： 1S/C5H7N3O/c1-8-3-7-4(2-9)5(8)6/h2-3H,6H2,1H3
• InChI Key： LQVQYPRIOIQMGC-UHFFFAOYSA-N
• SMILES： O=CC1=C(N)N(C)C=N1

Computed Properties

• Exact Mass: 125.05900
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 60.91000
• LogP: 0.39600